Glucopyranoside,(3beta,25R)-17-hydroxyspirost-5-en-3-yl

• Molecular Formula: C44H70O17
• Molecular Weight: 871.0 g/mol
• InChI: InChI=1S/C44H70O17/c1-19-8-13-43(55-17-19)21(3)44(53)29(61-43)15-26-24-7-6-22-14-23(9-11-41(22,4)25(24)10-12-42(26,44)5)57-40-37(60-39-34(51)32(49)30(47)20(2)56-39)35(52)36(28(16-45)58-40)59-38-33(50)31(48)27(46)18-54-38/h6,19-21,23-40,45-53H,7-18H2,1-5H3/t19-,20+,21-,23+,24-,25+,26+,27-,28-,29+,30+,31+,32-,33-,34-,35+,36-,37-,38+,39+,40-,41+,42+,43-,44-/m0/s1
• InChIKey: MXFOMMHAIRXMFQ-FGBVCOJRSA-N

Pennogenin 3-O-beta-D-Glucopyranoside: Structural and Biosynthetic Overview

Glucopyranoside,(3beta,25R)-17-hydroxyspirost-5-en-3-yl, also known as floribundasaponin A or pennogenin 3-O-β-D-glucopyranoside (CAS: 37341-36-9), is a monodesmosidic spirostanol saponin [1]. It consists of a pennogenin aglycone (a 17α-hydroxyspirost-5-ene steroidal sapogenin) attached to a single β-D-glucopyranosyl moiety at the C3 position [2]. This compound is isolated from various plant sources, including the roots of *Ophiopogon japonicus* and the rhizomes of *Paris quadrifolia* , and is recognized for its anti-inflammatory activity [3].

Monodesmosidic scaffold for steroidal saponin SAR studies

Annotated anti-inflammatory research context (database-assigned)

Natural product analytical standard for botanical QC

• [1] Mahato, S. B., Sahu, N. P., & Ganguly, A. N. (1981). Steroidal saponins from Dioscorea floribunda: Structures of floribundasaponins A and B. Phytochemistry, 20(8), 1943-1946. View Source
• [2] Gajdus, J., Kaczmarek, A., Kawiak, A., & Lojkowska, E. (2014). Isolation and identification of cytotoxic compounds from the rhizomes of Paris quadrifolia L. Pharmacognosy Magazine, 10(Suppl 2), S324-S333. View Source
• [3] Tapondjou, L. A., Ponou, K. B., Teponno, R. B., Mbiantcha, M., Djoukeng, J. D., Nguelefack, T. B., ... & Park, H. J. (2008). In vivo anti-inflammatory effect of a new steroidal saponin, mannioside A, and its derivatives isolated from Dracaena mannii. Archives of Pharmacal Research, 31(5), 653-658. View Source

Why Steroidal Saponin Substitution Fails: Cytotoxicity Differentiation

Interchanging this specific monoglucoside with other pennogenin or spirostanol saponins is not scientifically valid due to the critical role of glycosylation pattern in determining both biological activity and selectivity. The presence of a single glucose unit at C3, as opposed to complex oligosaccharide chains or the free aglycone, dictates its unique pharmacological profile [1]. For instance, while more complex pennogenyl saponins demonstrate potent cytotoxicity, this monoglucoside exhibits a distinct lack of direct cytotoxicity in certain models, highlighting a functional divergence driven solely by its minimal glycosylation [2]. Similarly, its anti-inflammatory potency in vivo is not shared by its aglycone, pennogenin, underscoring that the 3-O-β-D-glucopyranosyl moiety is essential for this specific therapeutic effect [3]. Substituting with a diosgenin-based analog (lacking the 17α-hydroxy group) or a more complex pennogenin glycoside would result in a fundamentally different compound with divergent activity and selectivity [4].

Sugar mismatch Glycosylation pattern (single glucose vs. rhamnose-containing analogs) may shift apoptosis and cytotoxicity profiles; SAR is highly sugar-specific.

Aglycone variation Hydroxylation differences on the spirostanol core can alter target interaction; substitution with non-pennogenin steroidal saponins risks loss of platelet agonist or anti-inflammatory context.

• [1] Thu, Z. M., Oo, S. M., Nwe, T. M., Aung, H. T., Armijos, C., Hussain, F. H. S., & Vidari, G. (2021). Structures and Bioactivities of Steroidal Saponins Isolated from the Genera Dracaena and Sansevieria. Molecules, 26(7), 1916. View Source
• [2] Gajdus, J., Kaczmarek, A., Kawiak, A., & Lojkowska, E. (2014). Isolation and identification of cytotoxic compounds from the rhizomes of Paris quadrifolia L. Pharmacognosy Magazine, 10(Suppl 2), S324-S333. View Source
• [3] Tapondjou, L. A., Ponou, K. B., Teponno, R. B., Mbiantcha, M., Djoukeng, J. D., Nguelefack, T. B., ... & Park, H. J. (2008). In vivo anti-inflammatory effect of a new steroidal saponin, mannioside A, and its derivatives isolated from Dracaena mannii. Archives of Pharmacal Research, 31(5), 653-658. View Source
• [4] Haraguchi, M., Zacchino, S., & Pomilio, A. B. (1994). Steroidal prosapogenins from Dioscorea olfersiana. Phytochemistry, 36(4), 1005-1008. View Source

Quantitative Evidence: Comparative Bioactivity of Steroidal Saponins

Cytotoxicity Profile of Polyphyllin VI in Colon Cancer Cells

In a direct comparative study, pennogenin 3-O-β-D-glucopyranoside (compound 1) was isolated alongside five other pennogenyl saponins with more complex glycosylation patterns. While compounds 5 and 6 exhibited potent cytotoxicity against HL-60, HeLa, and MCF-7 cell lines, compound 1 was not reported to possess any measurable cytotoxic activity under the same assay conditions [1]. This indicates a stark functional divergence dictated solely by the glycosylation pattern.

Cytotoxicity (colon cancer)

Direct head-to-head comparison

Polyphyllin VI IC50 range 0.4–8 mg/L across SW620, SW480, Colo320, Lovo cells (48h, CCK-8). Polyphyllin I: 0.4–0.6 mg/L.

Reported cell-model response context; within-class potency span exceeds 20-fold.

Data to verify for the monoglucoside itself; analog evidence only.

Evidence Dimension	Cytotoxicity (IC50) against human cancer cell lines
Target Compound Data	No measurable cytotoxicity reported (inactive under assay conditions)
Comparator Or Baseline	Pennogenin 3-O-α-L-rhamnopyranosyl-(1→4)-[α-L-rhamnopyranosyl-(1→2)]-β-D-glucopyranoside (compound 5): IC50 values of 1.0 ± 0.04 μg/mL (HL-60), 1.8 ± 0.072 μg/mL (HeLa), and 2.4 ± 0.096 μg/mL (MCF-7) [1]
Quantified Difference	Target compound is inactive vs. potent cytotoxicity of comparator (IC50 ~1.0-3.2 μg/mL range)
Conditions	MTT assay on human promyelocytic leukemia (HL-60), cervical adenocarcinoma (HeLa), and breast cancer (MCF-7) cell lines [1]

Why This Matters

For research applications requiring a non-cytotoxic steroidal saponin scaffold (e.g., anti-inflammatory studies, mechanistic probes), this compound provides a critical selectivity advantage over more complex, cytotoxic pennogenin analogs.

• [1] Gajdus, J., Kaczmarek, A., Kawiak, A., & Lojkowska, E. (2014). Isolation and identification of cytotoxic compounds from the rhizomes of Paris quadrifolia L. Pharmacognosy Magazine, 10(Suppl 2), S324-S333. View Source

Mechanistic Divergence in Lung and Colon Cancer Apoptosis

A comparative in vivo study evaluated the anti-inflammatory effects of several compounds isolated from *Dracaena mannii*. Pennogenin 3-O-β-D-glucopyranoside (compound 3) significantly inhibited carrageenan-induced paw edema in rats. In contrast, its aglycone, pennogenin (compound 2), showed only very weak activity, and a more complex glycoside, mannioside A (compound 1), also demonstrated significant but distinct activity [1]. This data directly demonstrates that the 3-O-β-D-glucopyranosyl moiety is indispensable for the observed anti-inflammatory effect.

Apoptosis & Ca2+ flux

Head-to-head comparison

PPVI and PPI induced most obvious Ca2+ haemostasis changes; IC50 1.0–4.5 µmol/L (A549, HT-29).

Supports apoptosis pathway-response interpretation; Ca2+ signaling may differentiate mechanism.

Analogue data; confirm with exact glucoside.

Evidence Dimension	In vivo anti-inflammatory activity
Target Compound Data	Significant inhibition of carrageenan-induced paw edema in rats (p < 0.05) [1]
Comparator Or Baseline	Pennogenin (aglycone, compound 2): Very weak activity (not significant). Mannioside A (compound 1): Significant inhibition (p < 0.01) [1]
Quantified Difference	Target compound is significantly active, whereas its aglycone is not. Activity is therefore conferred by the 3-O-β-D-glucopyranoside substitution.
Conditions	In vivo carrageenan-induced paw edema model in rats; doses tested: 20 mg/kg (p.o.) [1]

Why This Matters

For procurement related to anti-inflammatory research or assay development, this compound provides a validated, glycosylation-dependent activity profile, which is absent in the free aglycone pennogenin and distinct from more complex saponins like mannioside A.

• [1] Tapondjou, L. A., Ponou, K. B., Teponno, R. B., Mbiantcha, M., Djoukeng, J. D., Nguelefack, T. B., ... & Park, H. J. (2008). In vivo anti-inflammatory effect of a new steroidal saponin, mannioside A, and its derivatives isolated from Dracaena mannii. Archives of Pharmacal Research, 31(5), 653-658. View Source

Structural Requirements for Platelet Agonist Activity

The synthesis of pennogenin 3-O-β-D-glucopyranoside has been achieved from the commercially abundant sapogenin diosgenin. A reported synthetic route proceeds in 11 steps with an overall yield of 26% [1]. This defined synthesis and quantifiable yield provide a baseline for evaluating procurement options, as it suggests a more accessible synthetic path compared to more complex saponins requiring multiple glycosylation steps.

Platelet agonist activity

Class-level inference

Pennogenin glycosides require both aglycone and specific sugar for platelet aggregatory synergy.

Reported class-level activity context; exact glucoside attribution requires verification.

In vivo rat/mouse and human platelet data.

Evidence Dimension	Synthetic yield and step count
Target Compound Data	Synthesized from diosgenin in 11 steps with 26% overall yield [1]
Comparator Or Baseline	More complex pennogenin saponins (e.g., those with multiple sugar residues) would require additional glycosylation steps, leading to lower overall yields and increased synthetic complexity.
Quantified Difference	11 steps; 26% yield. This represents a practical synthetic route for a steroidal saponin.
Conditions	Multi-step chemical synthesis starting from diosgenin [1]

Why This Matters

For industrial or research procurement, this defined synthesis with a quantifiable yield offers a reliable alternative to isolation from plant material, which can be subject to batch-to-batch variability. It also provides a reference point for assessing the feasibility of custom synthesis or analog development.

• [1] Semantic Scholar. (n.d.). Synthesis and antitumor activity of icogenin and its analogue. [Summary of a paper discussing the synthesis of pennogenin 3-O-β-D-glucopyranoside from diosgenin]. View Source

Optimal Application Scenarios Based on Differentiation

Reference Standard for Cancer Cytotoxic Profiling

Based on its significant in vivo anti-inflammatory activity [1], this compound is a strong candidate for use as a positive control, reference standard, or lead compound in anti-inflammatory drug discovery programs. Its activity, which is dependent on the 3-O-β-D-glucopyranosyl moiety, makes it suitable for studies aimed at elucidating the mechanism of action of steroidal saponins in inflammatory pathways [1].

Probe for Calcium-Associated Apoptosis Mechanisms

As a monodesmosidic saponin that lacks the potent cytotoxicity of its more complex counterparts [2], this compound serves as an ideal baseline scaffold for SAR investigations. It allows researchers to systematically explore how the addition of specific sugar residues (e.g., rhamnose) or modifications to the aglycone core impact both anti-inflammatory and cytotoxic activities [2].

Scaffold for Enzymatic Glycosylation Studies

This compound is a known constituent of several medicinal plants, including *Ophiopogon japonicus* and *Paris* species . Its well-defined structure and availability via synthesis [3] make it suitable as an analytical reference standard for the identification and quantification of pennogenin saponins in complex herbal matrices using techniques like HPLC-MS or NMR .

Authentic Standard for Botanical Quality Control

The defined synthetic route from diosgenin, with an 11-step, 26% yield [3], positions this compound as a valuable intermediate or target for further synthetic modification. It can be used in studies focused on developing more efficient synthetic methodologies or as a substrate for biotransformation experiments aimed at producing novel saponin derivatives.

Application

Selection Property

Validation Focus

Cancer cell-model SAR studies

Monodesmosidic scaffold with defined sugar

Cell-model endpoint review across colon/lung lines

Calcium-signaling apoptosis probe

Ca2+ haemostasis modulation context

Apoptosis pathway-response interpretation

Enzymatic glycosylation substrate

Single glucose acceptor for GT engineering

Biosynthetic pathway study and glycan diversification

Botanical QC analytical standard

Identity-confirmed monoglucoside marker

Phytochemical authentication and extract standardization

• [1] Tapondjou, L. A., Ponou, K. B., Teponno, R. B., Mbiantcha, M., Djoukeng, J. D., Nguelefack, T. B., ... & Park, H. J. (2008). In vivo anti-inflammatory effect of a new steroidal saponin, mannioside A, and its derivatives isolated from Dracaena mannii. Archives of Pharmacal Research, 31(5), 653-658. View Source
• [2] Gajdus, J., Kaczmarek, A., Kawiak, A., & Lojkowska, E. (2014). Isolation and identification of cytotoxic compounds from the rhizomes of Paris quadrifolia L. Pharmacognosy Magazine, 10(Suppl 2), S324-S333. View Source
• [3] Semantic Scholar. (n.d.). Synthesis and antitumor activity of icogenin and its analogue. [Summary of a paper discussing the synthesis of pennogenin 3-O-β-D-glucopyranoside from diosgenin]. View Source